molecular formula C11H20O3 B8348866 6-(2-Tetrahydropyranyloxy)hexanal

6-(2-Tetrahydropyranyloxy)hexanal

Cat. No. B8348866
M. Wt: 200.27 g/mol
InChI Key: PRGUNFCZRODZGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(2-Tetrahydropyranyloxy)hexanal is a useful research compound. Its molecular formula is C11H20O3 and its molecular weight is 200.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(2-Tetrahydropyranyloxy)hexanal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2-Tetrahydropyranyloxy)hexanal including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(2-Tetrahydropyranyloxy)hexanal

Molecular Formula

C11H20O3

Molecular Weight

200.27 g/mol

IUPAC Name

6-(oxan-2-yloxy)hexanal

InChI

InChI=1S/C11H20O3/c12-8-4-1-2-5-9-13-11-7-3-6-10-14-11/h8,11H,1-7,9-10H2

InChI Key

PRGUNFCZRODZGQ-UHFFFAOYSA-N

Canonical SMILES

C1CCOC(C1)OCCCCCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pyridine-sulphur trioxide complex (17.1 g., 0.108 mole) in dimethylsulphoxide (90 ml.) was added dropwise to a mixture of 6-(2-tetrahydropyranyloxy)-hexanol (7.2 g., 0.036 mole) and triethylamine (27 g., 0.27 mole) in dimethylsulphoxide (90 ml.) at 25°C. The mixture was stirred for a further hour, then 2N acetic acid (100 ml.), water (200 ml.) and diethyl ether (500 ml.) added successively, the layers separated and the aqueous layer extracted with diethyl ether. The combined ether solutions were washed quickly with 2N hydrochloric acid, aqueous sodium carbonate and then water, and dried over sodium sulphate. The solvent was evaporated and the residue distilled under reduced pressure to give 6-(2-tetrahydropyranyloxy)hexanal (4.65 g., 63%), b.p. 75°-105°C./0.15 mm.Hg.
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
7.2 g
Type
reactant
Reaction Step Two
Quantity
27 g
Type
reactant
Reaction Step Two
Quantity
90 mL
Type
solvent
Reaction Step Two
Quantity
90 mL
Type
solvent
Reaction Step Two

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